molecular formula C7H3Cl2FO3 B8790344 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid CAS No. 189283-53-2

3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid

Cat. No. B8790344
CAS RN: 189283-53-2
M. Wt: 225.00 g/mol
InChI Key: ZPXZUKPRQRBTQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C7H3Cl2FO3 and its molecular weight is 225.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

189283-53-2

Molecular Formula

C7H3Cl2FO3

Molecular Weight

225.00 g/mol

IUPAC Name

3,5-dichloro-4-fluoro-2-hydroxybenzoic acid

InChI

InChI=1S/C7H3Cl2FO3/c8-3-1-2(7(12)13)6(11)4(9)5(3)10/h1,11H,(H,12,13)

InChI Key

ZPXZUKPRQRBTQR-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C(=C1Cl)F)Cl)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.27 g (0.01 mole) of 3,5-dichloro-2,4-difluorobenzoic acid, 1.62 g (0.04 mole) of powdery 99% sodium hydroxide and 20 ml of 1-methyl-2-pyrrolidone were fed into a 100-ml four-necked flask provided with a thermometer, a stirrer and a reflux condenser. The mixture was stirred at 130° C. for 2 hours to give rise to a reaction. Then, the same post-treatment as in Example 2 was conducted to obtain 2.07 g of 3,5-dichloro-4-fluorosalicylic acid. The isolated yield was 91.4% relative to the 3,5-dichloro-2,4-difluorobenzoic acid used.
Quantity
2.27 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.